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Compound of Interest

Compound Name: 3-Amino-5-chlorophenol

Cat. No.: B1287482 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of 3-
Amino-5-chlorophenol, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Identity
3-Amino-5-chlorophenol is an aromatic organic compound containing amino, chloro, and

hydroxyl functional groups attached to a benzene ring. Its chemical structure and properties

make it a reagent in various chemical syntheses. For instance, it is utilized in studies involving

recyclization with benzoxazinones[1].

Quantitative Physicochemical Data
The fundamental molecular and physical properties of 3-Amino-5-chlorophenol are

summarized in the table below for clear reference.
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Property Value Source

Molecular Formula C6H6ClNO [2][3][4]

Molecular Weight 143.57 g/mol [2][3]

Monoisotopic Mass 143.0137915 Da [2][3]

IUPAC Name 3-amino-5-chlorophenol [2]

CAS Number 883195-40-2 [2][3][4]

Physical Form Solid

Experimental Protocols
Synthesis of 3-Amino-5-chlorophenol

A documented method for the synthesis of 3-Amino-5-chlorophenol involves the following

steps[1]:

The reaction temperature is set and maintained at 60 °C with continuous stirring for a

duration of 3 hours.

Following the reaction period, the mixture is filtered through Celite.

The solvent is subsequently removed from the filtrate under vacuum.

The resulting residue is dissolved in water and then extracted using ethyl acetate.

The organic layer from the extraction is dried with sodium sulfate, and the solvent is again

evaporated under vacuum.

The final residue is ground with dichloromethane, and the resulting precipitate is collected

through filtration to yield 3-amino-5-chlorophenol as yellow crystals[1].

Visualized Data and Workflows
Logical Workflow for Compound Identification
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The following diagram illustrates the logical workflow for the identification and characterization

of 3-Amino-5-chlorophenol, starting from its common name to its detailed molecular

identifiers.
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Caption: Logical workflow for the identification of 3-Amino-5-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287482#3-amino-5-chlorophenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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